BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for BODIPY™
665/676 in Live Cell Imaging

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Bodipy 665/676
Cat. No.: B16324425
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ 665/676 is a lipophilic, far-red fluorescent dye specifically designed to detect lipid
peroxidation in live cells.[1][2][3] This probe is a valuable tool for studying oxidative stress, a
process implicated in various pathologies including cancer, neurodegenerative diseases, and
atherosclerosis.[2] Upon interaction with peroxyl radicals, BODIPY™ 665/676 undergoes a
spectral shift, allowing for ratiometric imaging of lipid peroxidation within cellular membranes.
Its high photostability and cell permeability make it an ideal candidate for real-time live-cell
iImaging experiments.[4]

Principle of Detection

BODIPY™ 665/676 operates as a ratiometric sensor for lipid peroxidation. In its native,
unoxidized state, the probe fluoresces in the far-red region of the spectrum. When it reacts with
lipid peroxyl radicals, the dye becomes oxidized, leading to a shift in its fluorescence emission
to a shorter wavelength (orange-red). This change in the fluorescence emission spectrum
allows for the quantification of lipid peroxidation by measuring the ratio of the fluorescence
intensities at two different emission wavelengths.
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Quantitative Data Summary

The optimal concentration and incubation time for BODIPY™ 665/676 can vary depending on

the cell type and experimental conditions. Below is a summary of concentrations and

incubation times reported in various studies.

Recommended
Parameter Cell Type(s) Source(s)
Range/Value
Stock Solution 1-10mMin
) General [1][3]
Concentration anhydrous DMSO
Working
) 50 ng/mL COs-7 [51[6]
Concentration
1.5 pg/mL HepG2 [7]
Human Nasal
800 nM o [8]
Epithelial Cells
2 uM HelLa [9]
1-10uM General [10]
] ] ] HepG2, Human Nasal
Incubation Time 30 minutes o [718]
Epithelial Cells
1 hour HelLa [9]
16 hours (overnight) COs-7 [51[6]

Experimental Protocols

I. General Protocol for Live Cell Staining and Imaging

This protocol provides a general guideline for staining live cells with BODIPY™ 665/676.

Optimization may be required for specific cell lines and experimental setups.

Materials:

» BODIPY™ 665/676
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Anhydrous Dimethyl Sulfoxide (DMSO)

Live-cell imaging medium (e.g., phenol red-free DMEM)

Phosphate-Buffered Saline (PBS)

Cells cultured on a suitable imaging dish or plate

Procedure:

e Prepare Stock Solution:
o Dissolve BODIPY™ 665/676 in anhydrous DMSO to a final concentration of 1-10 mM.
o Aliquot the stock solution and store at -20°C, protected from light.

e Prepare Working Solution:

o On the day of the experiment, thaw an aliquot of the stock solution.

o Dilute the stock solution in a serum-free, phenol red-free imaging medium to the desired
final working concentration (e.g., 50 ng/mL - 2 uM).

e Cell Staining:

[¢]

Grow cells to the desired confluency on a glass-bottom dish or chamber slide suitable for
live-cell imaging.

o Remove the culture medium and wash the cells once with pre-warmed PBS.
o Add the BODIPY™ 665/676 working solution to the cells.

o Incubate the cells for the desired time (e.g., 30 minutes to 16 hours) at 37°C in a 5% CO2
incubator, protected from light. The optimal incubation time should be determined
empirically.

e Washing (Optional but Recommended):

o After incubation, gently remove the staining solution.
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o Wash the cells two to three times with pre-warmed imaging medium to remove any
unbound dye.

e Live Cell Imaging:
o Add fresh, pre-warmed imaging medium to the cells.

o Image the cells using a fluorescence microscope equipped for live-cell imaging with
appropriate filter sets for far-red and orange-red fluorescence.

o For ratiometric imaging, acquire images in two separate channels corresponding to the
unoxidized and oxidized forms of the dye.

Il. Example Protocol for Detecting Drug-Induced Lipid
Peroxidation in HepG2 Cells

This protocol is adapted from a study investigating drug-induced hepatotoxicity.[7]
Materials:

e HepG2 cells

o« BODIPY™ 665/676

e Hoechst 33342 (for nuclear counterstaining)

o Propidium lodide (PI) (to identify dead cells)

e Drug of interest

e Culture medium (e.g., Ham's F-12/Leibovitz L-15)

96-well imaging plates

Procedure:

e Cell Seeding:
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o Seed HepG2 cells in a 96-well, black-walled, clear-bottom imaging plate at a density that
will result in 70-80% confluency at the time of imaging.

o Allow cells to adhere and grow for 24 hours.

e Drug Treatment:

o Treat cells with the drug of interest at various concentrations for the desired duration (e.g.,
24 hours). Include appropriate vehicle controls.

e Staining:
o Prepare a staining cocktail in culture medium containing:
= 1.5 pg/mL BODIPY™ 665/676
» 1.5 pg/mL Hoechst 33342
= 1.5 pg/mL Propidium lodide
o Remove the drug-containing medium and add the staining cocktail to each well.
o Incubate for 30 minutes at 37°C.
e Imaging:
o Image the cells directly without washing using a high-content imaging system.

o Acquire images in the appropriate channels for BODIPY™ 665/676 (oxidized and
unoxidized forms), Hoechst 33342 (blue), and Propidium lodide (red).

o Quantify the intensity of BODIPY™ 665/676 fluorescence in the cytoplasm of live cells (PI-
negative) to determine the level of lipid peroxidation.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16324425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

